Cas no 17685-05-1 (Phenyl b-D-Glucuronide)
Phenyl β-D-Glucuronide is a synthetic glucuronide conjugate commonly used as a substrate in enzymatic assays, particularly for β-glucuronidase activity. Its key advantage lies in its high purity and stability, making it suitable for precise biochemical and diagnostic applications. The compound serves as a critical tool in studying glucuronidation processes, drug metabolism, and detoxification pathways. Its well-defined structure ensures reliable performance in research settings, including HPLC and spectrophotometric analyses. Phenyl β-D-Glucuronide is also valuable in pharmaceutical development for evaluating enzyme inhibition or activation. The product’s consistent quality and solubility in aqueous buffers further enhance its utility in laboratory workflows.
Phenyl b-D-Glucuronide structure
Product Name:Phenyl b-D-Glucuronide
CAS No:17685-05-1
MF:C12H14O7
MW:270.235364437103
CID:144431
PubChem ID:329768159
Update Time:2025-06-06
Phenyl b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,phenyl
- PHENYL B-D-GLUCURONIDE
- Phenyl β-D-Glucuroni
- Phenyl β-D-Glucuronide
- Phenyl-β-D-glucuronide
- phenol O-(beta-D-glucuronide)
- phenyl glucuronide
- Phenyl-β-D-glucopyranosiduronic acid
- Phenyl beta-D-glucosiduronic acid
- PHENYL-BETA-D-GLUCURONIDE
- PH-BETA-D-GLCA MONOHYDRATE
- PHENYL-BETA-D-GLUCURONIDE HYDRATE
- 1-O-Phenyl-β-D-glucopyranuronic acid
- Phenyl β-D-glucuronide ,98%
- Phenyl- beta -D-glucuronide
- EINECS 241-666-4
- NS00053885
- Phenyl beta-D-glucopyranosiduronic acid
- phenol glucuronide
- Phenolic-glucuronide
- DTXSID601034474
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid
- 17685-05-1
- phenyl beta-glucuronide
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
- Q27133372
- Phenyl-beta-D-glucopyranosiduronic acid
- Phenyl-beta-D-glucuronide, >=99.0% (HPLC)
- WVHAUDNUGBNUDZ-GOVZDWNOSA-N
- Phenyl-d5 .beta.-D-Glucuronide
- beta-D-Glucopyranosiduronic acid, phenyl
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid
- Phenyl .beta.-D-glucuronide
- CHEBI:64681
- .beta.-D-Glucopyranosiduronic acid, phenyl
- SCHEMBL2540920
- phenyl beta-D-glucuronide
- phenol O-(?-D-glucuronide)
- Phenyl b-D-Glucuronide
-
- MDL： MFCD00057515
- Inchi： 1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12+/m0/s1
- InChI Key： WVHAUDNUGBNUDZ-GOVZDWNOSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 270.07400
- Monoisotopic Mass: 270.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 0.7
- Topological Polar Surface Area: 119
Experimental Properties
- Color/Form: Not available
- Density: 1.587±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 163-165 ºC
- Boiling Point: 542°Cat760mmHg
- Flash Point: 212.3°C
- Solubility: Dissolution (54 g/l) (25 º C),
- PSA: 116.45000
- LogP: -1.04240
- Optical Activity: [α]20/D −87±5°, c = 1% in H2O
- Solubility: Not available
Phenyl b-D-Glucuronide Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：3-10-21
- Storage Condition：2-8°C
Phenyl b-D-Glucuronide Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenyl b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119001058-1g |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid |
17685-05-1 | 95% | 1g |
737.10 USD | 2021-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01161-100mg |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid |
17685-05-1 | ≥99.0% (HPLC) | 100mg |
¥2688.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01161-25mg |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid |
17685-05-1 | ≥99.0% (HPLC) | 25mg |
¥888.0 | 2024-07-19 | |
| Apollo Scientific | BIB6258-500mg |
Phenyl-beta-D-glucuronic acid monohydrate |
17685-05-1 | 500mg |
£165.00 | 2023-08-31 | ||
| Apollo Scientific | BIB6258-2.5g |
Phenyl-beta-D-glucuronic acid monohydrate |
17685-05-1 | 2.5g |
£285.00 | 2023-08-31 | ||
| Apollo Scientific | BIB6258-5g |
Phenyl-beta-D-glucuronic acid monohydrate |
17685-05-1 | 5g |
£390.00 | 2023-08-31 | ||
| Chemenu | CM510969-250mg |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid |
17685-05-1 | 95% | 250mg |
$72 | 2023-03-07 | |
| Chemenu | CM510969-1g |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid |
17685-05-1 | 95% | 1g |
$159 | 2023-03-07 | |
| Chemenu | CM510969-5g |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid |
17685-05-1 | 95% | 5g |
$551 | 2023-03-07 | |
| TRC | P326500-25mg |
Phenyl b-D-Glucuronide |
17685-05-1 | 25mg |
$ 57.00 | 2023-09-06 |
Phenyl b-D-Glucuronide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:17685-05-1)Phenyl b-D-Glucuronide
Order Number:A881499
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:04
Price ($):926.0
Email:sales@amadischem.com
Phenyl b-D-Glucuronide Related Literature
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1. Optimized glucuronidation of dual pharmacology β-2 agonists/M3 antagonists for the treatment of COPDLaura Hilton,Rachel Osborne,Amy S. Kenyon,Helen Baldock,Mark E. Bunnage,Jane Burrows,Nick Clarke,Michele Coghlan,David Entwistle,David Fairman,Neil Feeder,Kim James,Rhys M. Jones,Nadia Laouar,Graham Lunn,Stuart Marshall,Sandra D. Newman,Sheena Patel,Matthew D. Selby,Fiona Spence,Emilio F. Stuart,Susan Summerhill,Michael A. Trevethick,Karen N. Wright,Michael Yeadon,David A. Price,Lyn H. Jones Med. Chem. Commun. 2011 2 870
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M. K. Baldwin,M. A. Selby,H. Bloomberg Analyst 1981 106 763
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17685-05-1)Phenyl b-D-Glucuronide
Purity:99%
Quantity:1g
Price ($):926.0